![molecular formula C17H21ClN2O2 B5202872 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol](/img/structure/B5202872.png)
2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol, also known as F152, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties.
Scientific Research Applications
2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol has been the subject of numerous scientific studies due to its potential therapeutic properties. It has been found to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Additionally, 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol has shown promise in treating alcohol addiction and reducing alcohol consumption in rodents.
Mechanism of Action
The exact mechanism of action of 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol is not fully understood, but it is believed to act on the serotonergic and dopaminergic systems in the brain. 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol has been shown to increase the levels of serotonin and dopamine in certain brain regions, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol has been found to have a number of biochemical and physiological effects in animal models. It has been shown to reduce anxiety-like behavior, increase locomotor activity, and improve cognitive function. Additionally, 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol has been found to reduce the levels of stress hormones in the blood, such as corticosterone.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol in lab experiments is its high potency and selectivity for certain receptors in the brain. However, one limitation is that 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol can be difficult to synthesize and may not be readily available for use in experiments.
Future Directions
There are several future directions for research on 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol. One area of interest is its potential use in treating other addictive disorders, such as opioid addiction. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol and its potential therapeutic applications. Finally, more research is needed to optimize the synthesis and availability of 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol for use in lab experiments and potential clinical trials.
In conclusion, 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol is a chemical compound with potential therapeutic properties that has gained attention in the scientific community. While further research is needed to fully understand its mechanism of action and potential therapeutic applications, 2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol shows promise in treating anxiety, depression, addiction, and other disorders.
Synthesis Methods
2-(4-{[5-(2-chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol can be synthesized through a multistep process involving various chemical reactions. One of the most common methods involves the reaction of 2-(2-chloroethyl)furan with 5-(2-chlorophenyl)-2-furaldehyde, followed by the addition of piperazine and reduction with sodium borohydride.
properties
IUPAC Name |
2-[4-[[5-(2-chlorophenyl)furan-2-yl]methyl]piperazin-1-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O2/c18-16-4-2-1-3-15(16)17-6-5-14(22-17)13-20-9-7-19(8-10-20)11-12-21/h1-6,21H,7-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMTIJDXECJBCKM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCO)CC2=CC=C(O2)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-{[5-(2-Chlorophenyl)-2-furyl]methyl}-1-piperazinyl)ethanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.